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Compound of Interest

Compound Name: WHN-88

Cat. No.: B15608741 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper disposal of

WHN-88, a potent and selective Porcupine (PORCN) inhibitor. As a compound used in cancer

research to inhibit Wnt/β-catenin signaling, WHN-88 should be handled with the utmost care

and treated as a cytotoxic agent.[1][2][3][4] Adherence to these procedures is vital for

laboratory safety and environmental protection.

Physicochemical and Safety Data
While a specific Safety Data Sheet (SDS) for WHN-88 is not publicly available, the following

information has been compiled from supplier data and general knowledge of similar chemical

compounds.
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Identifier Value

Chemical Name
2-(3,5-diiodo-4-oxopyridin-1(4H)-yl)-N-(5-

phenylpyridin-2-yl) acetamide

CAS Number 2490686-86-5[2]

Molecular Formula C18H13I2N3O2

Molecular Weight 557.12 g/mol [3]

Appearance Solid

Known Hazards
Potent cytotoxic agent. Suspected genotoxic,

mutagenic, or teratogenic effects.[5]

Personal Protective Equipment (PPE) Requirements
Due to its cytotoxic nature, stringent PPE protocols must be followed when handling WHN-88 in

any form, including during disposal procedures.

Equipment Specification

Gloves
Two pairs of chemotherapy-rated, powder-free

nitrile gloves.

Eye Protection Chemical splash goggles or a full-face shield.

Lab Coat
Disposable, solid-front gown with tight-fitting

cuffs.

Respiratory
A NIOSH-approved respirator is recommended

if there is a risk of aerosolization.

Step-by-Step Disposal Procedures
The primary and universally accepted method for the disposal of cytotoxic waste is high-

temperature incineration by a licensed hazardous waste disposal service.[6] Chemical

neutralization in a laboratory setting is not recommended without a validated protocol specific

to WHN-88.
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Segregation and Collection of WHN-88 Waste
Proper segregation of waste at the point of generation is critical to prevent cross-contamination

and ensure safe disposal.

Waste Type Description Container Type Labeling

Solid Waste

Contaminated PPE

(gloves, gowns),

absorbent pads,

empty vials,

plasticware.

Leak-proof, puncture-

resistant container

with a secure lid, lined

with a designated

cytotoxic waste bag

(typically yellow or

purple).

"Cytotoxic Waste for

Incineration"

Sharps Waste

Contaminated

needles, syringes,

pipette tips, glass

vials.

Puncture-proof, leak-

proof sharps

container.

"Cytotoxic Sharps for

Incineration"

Liquid Waste

Unused or expired

solutions of WHN-88,

contaminated

solvents.

Leak-proof, shatter-

resistant container

with a secure screw

cap.

"Cytotoxic Liquid

Waste for

Incineration"

Experimental Protocol: Decontamination of Working
Surfaces
This protocol outlines the procedure for decontaminating surfaces after handling WHN-88.

Initial Decontamination: Wipe all potentially contaminated surfaces with a detergent solution.

Rinsing: Thoroughly wipe the surfaces with distilled water.

Final Decontamination: Wipe the surfaces with 70% ethanol or another appropriate

laboratory disinfectant.
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Waste Disposal: All cleaning materials (e.g., wipes, absorbent pads) must be disposed of as

solid cytotoxic waste.

Visual Guide to WHN-88 Disposal Workflow
The following diagram illustrates the logical steps for the safe disposal of WHN-88 waste.
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Caption: Logical workflow for the proper disposal of WHN-88 waste.
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Signaling Pathway of WHN-88
WHN-88 is an inhibitor of Porcupine (PORCN), an enzyme essential for the secretion of Wnt

ligands. By inhibiting PORCN, WHN-88 blocks the Wnt signaling pathway, which is often

dysregulated in cancer.
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Caption: Inhibition of the Wnt signaling pathway by WHN-88.

It is imperative to consult your institution's Environmental Health and Safety (EHS) department

for specific guidelines and regulations regarding cytotoxic waste disposal, as local rules may

vary. Always prioritize safety and compliance in the handling and disposal of potent research

chemicals like WHN-88.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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